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Compound of Interest

Compound Name: Rhodamine 800

Cat. No.: B170763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of

Rhodamine 800, a near-infrared fluorescent dye, in dimethyl sulfoxide (DMSO) and other

common organic solvents. This document is intended to be a valuable resource for

researchers, scientists, and professionals in drug development who utilize Rhodamine 800 in

their experimental workflows.

Core Properties of Rhodamine 800
Rhodamine 800 is a cationic dye known for its fluorescence emission in the near-infrared

spectrum, which makes it particularly useful for biological imaging applications by minimizing

autofluorescence from endogenous biomolecules[1]. Its utility in various assays, including cell

staining and in vivo imaging, is highly dependent on its solubility characteristics[1][2][3].

Quantitative Solubility Data
The solubility of a fluorescent dye is a critical parameter for the preparation of stock solutions

and the design of experimental protocols. The following table summarizes the available

quantitative and qualitative solubility data for Rhodamine 800 in various organic solvents.
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Solvent
Molar Mass (
g/mol )

Quantitative
Solubility

Qualitative
Solubility

Source(s)

Dimethyl

Sulfoxide

(DMSO)

78.13
83.33 mg/mL

(168.02 mM)
Soluble [1]

Ethanol 46.07 Not specified Soluble

Methanol 32.04 Not specified Soluble

Dimethylformami

de (DMF)
73.09 Not specified Soluble

Water 18.02 < 0.1 mg/mL
Poorly

soluble/Insoluble

Note: For dissolving Rhodamine 800 in DMSO, sonication is often recommended to facilitate

the process. When using DMSO, it is advisable to use a fresh, anhydrous grade, as

hygroscopic DMSO can negatively impact the solubility of the product.

Experimental Protocol: Determination of Rhodamine
800 Solubility
For solvents where quantitative solubility data is not readily available, researchers can

determine it experimentally using a standardized method such as the shake-flask method. This

protocol outlines the general steps to determine the equilibrium solubility of Rhodamine 800 in

a specific organic solvent.

Objective: To determine the saturation solubility of Rhodamine 800 in a selected organic

solvent at a constant temperature.

Materials:

Rhodamine 800 powder

Selected organic solvent (e.g., ethanol, methanol, DMF)
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Sealed glass vials or flasks

Thermostatic shaker or magnetic stirrer

Centrifuge

Syringe and chemically inert syringe filters (e.g., PTFE, 0.22 µm)

Analytical balance

Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

Methodology:

Preparation of a Saturated Solution:

Add an excess amount of Rhodamine 800 powder to a pre-weighed, sealed glass vial.

The excess solid should be clearly visible.

Add a known volume of the selected organic solvent to the vial.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a thermostatic shaker set to a constant temperature (e.g., 25°C).

Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium

between the dissolved and undissolved solute is reached.

Phase Separation:

After the equilibration period, cease agitation and allow the vial to stand at the constant

temperature for at least 2 hours to allow the undissolved solid to settle.

To further separate the solid from the liquid phase, centrifuge the vial at a moderate

speed.

Carefully withdraw the supernatant (the saturated solution) using a syringe, being cautious

not to disturb the solid pellet.
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Filter the collected supernatant through a chemically inert syringe filter to remove any

remaining solid particles.

Quantification of Solute:

The concentration of Rhodamine 800 in the clear, filtered saturated solution can be

determined using a suitable analytical method.

Spectrophotometry: Prepare a series of standard solutions of Rhodamine 800 of known

concentrations in the same solvent. Measure the absorbance of the standard solutions

and the saturated solution at the wavelength of maximum absorbance (λmax) for

Rhodamine 800. Create a calibration curve by plotting absorbance versus concentration

for the standard solutions. Use the absorbance of the saturated solution to determine its

concentration from the calibration curve.

HPLC: A more precise method involves using a calibrated HPLC system. Develop a

suitable HPLC method for Rhodamine 800 and create a calibration curve with standard

solutions. Inject a known volume of the filtered saturated solution and determine the

concentration from the calibration curve.

Data Reporting:

The solubility is reported as the concentration of Rhodamine 800 in the saturated

solution, typically in units of mg/mL or molarity (M), at the specified temperature.

Experimental Workflow and Visualization
The following diagrams illustrate common experimental workflows involving Rhodamine 800.
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Stock Solution Preparation

Working Solution Preparation

Cell Staining Application

Rhodamine 800 Powder

High-Concentration
Stock Solution (e.g., 10 mM)

Dissolve

Anhydrous DMSO

Low-Concentration
Working Solution (e.g., 10 µM)
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cluster_working
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Incubation
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Washing Steps

Fluorescence Imaging
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Solubility Determination Workflow (Shake-Flask Method)

Start Add Excess Rhodamine 800
to Solvent

Equilibrate (e.g., 24-48h)
with Agitation

Separate Solid and
Liquid Phases

(Centrifuge & Filter)

Quantify Concentration
of Saturated Solution

(Spectrophotometry/HPLC)
End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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